Cas no 2229325-08-8 (tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate
• CAS No: 2229325-08-8
• MF: C₂₀H₃₆N₂O₂
• MW: 336.512045860291
• CID: 5914063
• PubChem ID: 165662541
• Update Time: 2025-05-22

tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate
• EN300-1891886
• tert-butyl N-{2-[(adamantan-1-yl)methyl]-3-amino-2-methylpropyl}carbamate
• 2229325-08-8

• Inchi： 1S/C20H36N2O2/c1-18(2,3)24-17(23)22-13-19(4,12-21)11-20-8-14-5-15(9-20)7-16(6-14)10-20/h14-16H,5-13,21H2,1-4H3,(H,22,23)
• InChI Key： PAMCLYODOIVKIQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 336.277678395g/mol
• Monoisotopic Mass: 336.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate (CAS No. 2229325-08-8)

The compound tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate (CAS No. 2229325-08-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an adamantane moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the key features of this compound is its adamantane core, a rigid and lipophilic structure that enhances membrane permeability and stability. This property is highly sought after in the development of central nervous system (CNS) drugs, as it allows for better blood-brain barrier penetration. The tert-butyl carbamate group, on the other hand, serves as a protective moiety for amines, which is crucial in multi-step synthetic processes. These attributes make tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate a versatile building block in medicinal chemistry.

In recent years, the demand for adamantane derivatives has surged due to their role in combating viral infections and neurodegenerative diseases. For instance, compounds like memantine, an adamantane-based drug, are widely used to treat Alzheimer's disease. This has led to increased interest in tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate as a precursor for similar therapeutics. Researchers are also exploring its potential in protease inhibition, a hot topic in the context of antiviral and anticancer drug development.

The synthesis of tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate involves multi-step organic reactions, including amide coupling and amine protection strategies. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability. Its CAS No. 2229325-08-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is particularly important for researchers and manufacturers who require precise chemical data for compliance and quality control.

Another area of interest is the compound's potential in peptide synthesis. The tert-butyl carbamate (Boc) group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic purposes. By incorporating the adamantane moiety, scientists can enhance the stability and bioavailability of peptide-based drugs, addressing one of the major challenges in this field. This dual functionality positions tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate as a promising candidate for next-generation peptide therapeutics.

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS No. 2229325-08-8 or the full chemical name. Pricing and availability may vary depending on purity and scale, but it is generally considered a high-value intermediate. Companies engaged in custom synthesis and contract research frequently request this compound, underscoring its importance in the pharmaceutical supply chain. Additionally, its use in high-throughput screening (HTS) assays further amplifies its relevance in drug discovery pipelines.

Environmental and safety considerations are also paramount when handling tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage and handling, ensuring compliance with occupational health and safety standards.

In conclusion, tert-butyl N-{2-(adamantan-1-yl)methyl-3-amino-2-methylpropyl}carbamate (CAS No. 2229325-08-8) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features, combined with its versatility in synthetic chemistry, make it a valuable asset for scientists exploring new therapeutic avenues. As the demand for adamantane derivatives and peptide-based drugs continues to grow, this compound is poised to play a pivotal role in advancing modern medicine.